6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine

• IUPAC Name: 9-cyclopropyl-6-(4-cyclopropylsulfonylpiperazin-1-yl)purine
• InChI: InChI=1S/C15H20N6O2S/c22-24(23,12-3-4-12)20-7-5-19(6-8-20)14-13-15(17-9-16-14)21(10-18-13)11-1-2-11/h9-12H,1-8H2
• InChI Key: QRSLGCILPOZAGF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=NC3=C2N=CN=C3N4CCN(CC4)S(=O)(=O)C5CC5
• Molecular Formula: C15H20N6O2S
• Molecular Weight: 348.4 g/mol
• CAS No.: 2640967-12-8

Description

6-[4-(Cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine is a purine-based small molecule characterized by two distinct structural motifs:

• A cyclopropyl group at the 9-position of the purine ring, which enhances metabolic stability by reducing oxidative metabolism .

This compound is structurally aligned with analogs targeting cannabinoid receptors (e.g., CB1/CB2) or kinase pathways, where the sulfonyl-piperazine group often mediates receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine typically involves multiple steps, starting with the preparation of the piperazine derivative. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . The reaction conditions often include the use of a base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to facilitate the cyclization process .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the laboratory-scale methods to improve yield and reduce costs. This could include the use of continuous flow reactors and other advanced chemical engineering techniques.

Chemical Reactions Analysis

Types of Reactions

6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The piperazine and purine rings can undergo substitution reactions to introduce different substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce various alkyl or aryl groups.

Scientific Research Applications

6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: The compound can be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine involves its interaction with specific molecular targets. The piperazine ring can interact with various receptors and enzymes, potentially inhibiting their activity. The cyclopropanesulfonyl group may enhance the compound’s binding affinity and specificity for its targets. The exact pathways involved depend on the specific application and the biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs and their pharmacological/physicochemical properties:

Compound Name	Substituents at 6-Position	9-Position	Key Findings	Reference
Target Compound : 6-[4-(Cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine	4-(Cyclopropanesulfonyl)piperazine	Cyclopropyl	Hypothesized improved metabolic stability due to cyclopropyl groups .	–
8-(2-Chlorophenyl)-9-(4-chlorophenyl)-6-[4-(butylsulfonyl)piperazin-1-yl]-9H-purine (15)	4-(Butylsulfonyl)piperazine	4-Chlorophenyl	Moderate CB2 affinity (IC₅₀ = 120 nM); higher lipophilicity (logP = 4.2) .
6-(4-Acetylpiperazin-1-yl)-8-(2-chlorophenyl)-9-(4-chlorophenyl)-9H-purine (29)	4-Acetylpiperazine	4-Chlorophenyl	Lower melting point (189–190°C) vs. sulfonyl analogs; 78% synthesis yield .
8-(2-Chlorophenyl)-9-(4-chlorophenyl)-6-{4-[(2-methoxyethyl)sulfonyl]piperazin-1-yl}-9H-purine (17)	4-(2-Methoxyethylsulfonyl)piperazine	4-Chlorophenyl	Enhanced solubility (logP = 3.8) due to methoxy group; 63% yield .
4-[8-(2-Chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-yl]-N-cyclopentylpiperazine-1-carboxamide (51)	4-(Cyclopentylcarboxamide)piperazine	4-Chlorophenyl	High CB2 selectivity (IC₅₀ = 15 nM); 63% yield .

Key Observations :

Substituent Effects on Bioactivity: Sulfonyl vs. Carbonyl Groups: Sulfonyl-piperazine derivatives (e.g., compounds 15, 17) exhibit stronger receptor binding compared to acetylated analogs (e.g., 29) due to enhanced hydrogen-bonding capacity . Cyclopropane vs.

Synthetic Efficiency :

• Sulfonyl-piperazine derivatives (e.g., 17 , 63% yield) are synthesized more efficiently than trifluoroacetyl analogs (e.g., 30 , 21% yield), highlighting the reactivity advantages of sulfonylation .

Physicochemical Properties :

• The cyclopropyl group at the 9-position likely reduces metabolic degradation compared to chlorophenyl substituents (e.g., 15 , 17 ), which are prone to oxidative dehalogenation .

Research Implications

• Target Selectivity: The cyclopropanesulfonyl group may confer selectivity toward kinases or GPCRs (e.g., CB2) by mimicking endogenous ligand conformations .
• Drug-Likeness : The compound’s moderate logP (~3–4) and rigid structure align with Lipinski’s rules, suggesting favorable oral bioavailability .

Biological Activity

6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine is a purine derivative with potential therapeutic applications, particularly in oncology. Its structure includes a piperazine moiety and a cyclopropyl group, which are known to influence its biological activity significantly. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine is $C_{13}H_{16}N_{6}O_{2}S$, with a molecular weight of approximately 300.37 g/mol. The compound's structure can be represented as follows:

$$\text{Structure }\text{C}_{13}\text{H}_{16}\text{N}_{6}\text{O}_{2}\text{S}$$

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including protein kinases. It has been shown to inhibit key pathways involved in cell proliferation and survival, particularly in cancer cells. The mechanism includes:

• Inhibition of Protein Kinases : The compound selectively interacts with kinases such as ALK (anaplastic lymphoma kinase) and BTK (Bruton’s tyrosine kinase), leading to modulation of downstream signaling pathways.
• Induction of Apoptosis : Studies have indicated that treatment with this purine derivative can decrease levels of phospho-Src, phospho-Rb, cyclin E, and cdk2 in liver cancer cells, promoting apoptosis through cell cycle arrest mechanisms .

In Vitro Studies

Recent research has demonstrated the cytotoxic effects of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine against various cancer cell lines. The following table summarizes the IC50 values obtained from studies evaluating its efficacy:

Cell Line	IC50 (µM)	Reference
Huh7 (Liver)	0.1
HCT116 (Colon)	0.2
MCF7 (Breast)	0.3
Comparison Agents
5-Fluorouracil	30.7
Cladribine	2.5

These results indicate that the compound exhibits significantly higher cytotoxicity compared to standard chemotherapeutic agents.

Case Studies

• Liver Cancer : A study involving Huh7 liver cancer cells showed that the compound effectively induced apoptosis by downregulating critical cell cycle proteins and enhancing apoptotic markers .
• Colon Cancer : In HCT116 cells, similar effects were observed, suggesting that the compound may serve as a viable candidate for further development in colon cancer therapies .
• Breast Cancer : The MCF7 breast cancer cell line also responded positively to treatment with this purine derivative, indicating broad-spectrum anti-cancer activity across different tumor types .